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For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanal, also known as caprylic aldehyde or aldehyde C-8, is a saturated fatty aldehyde with

the chemical formula CH₃(CH₂)₆CHO.[1] It is a colorless to pale yellow liquid characterized by a

strong, pungent odor that becomes a pleasant, citrus-like, and fruity aroma upon dilution.[2][3]

This versatile compound occurs naturally in the essential oils of citrus fruits, such as oranges

and grapefruits, and is a key component in various commercial and industrial applications.[2][4]

Its utility spans the fragrance, flavor, and chemical synthesis industries, and it is also a subject

of interest in biochemical research for its potential biological activities. This guide provides a

comprehensive technical overview of the properties, applications, and relevant experimental

protocols associated with octanal.

Physicochemical Properties
A summary of the key physicochemical properties of octanal is presented in the table below,

compiled from various sources. This data is crucial for its application in different industrial

processes, formulation development, and for ensuring safe handling and storage.
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Property Value References

Molecular Formula C₈H₁₆O

Molar Mass 128.21 g/mol

Appearance Colorless to pale yellow liquid

Odor
Pungent, fatty, citrus-like upon

dilution

Boiling Point 171 °C

Melting Point 12-15 °C

Density 0.821 g/cm³ at 20 °C

Flash Point 51 °C (124 °F)

Solubility in Water Slightly soluble

Solubility in Organic Solvents
Soluble in ethanol and most

fixed oils

Refractive Index (n20/D) 1.417 - 1.425

CAS Number 124-13-0

Commercial and Industrial Applications
Octanal's distinct properties make it a valuable ingredient and intermediate in several

industries.

Fragrance Industry
Octanal is a widely used component in the formulation of perfumes, colognes, soaps,

detergents, and other personal care and household products. Its fresh, citrusy, and aldehydic

notes provide a sparkling top note to fragrance compositions.

Typical Usage Levels in Fragrance Concentrates:
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Level Concentration (%) Reference

Minimum 0.010

Average 0.100

Maximum 0.800

Concentration in Citrus Essential Oils:

Octanal is a natural constituent of various citrus essential oils. The table below presents the

concentration of octanal in the essential oils of different citrus species, as determined by Gas

Chromatography-Mass Spectrometry (GC-MS).

Citrus Species Plant Part
Concentration of
Octanal (%)

Reference

Citrus sinensis

(Pineapple sweet

orange)

Fruit Rind 0.23

Citrus reticulata

(Murcott mandarin)
Fruit Rind 0.35

Citrus paradisi (Red

grapefruit)
Fruit Rind 0.48

Fortunella margarita

(Oval kumquat)
Fruit Rind 0.15

Citrus maxima Fruit Rind 0.12

Flavor Industry
In the food industry, octanal is used as a flavoring agent to impart citrus and fruity notes to a

variety of products, including beverages, baked goods, candies, and chewing gum. It is

recognized as a safe flavoring substance by regulatory bodies such as the Flavor and Extract

Manufacturers Association (FEMA) and the Joint FAO/WHO Expert Committee on Food

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b600720?utm_src=pdf-body
https://www.benchchem.com/product/b600720?utm_src=pdf-body
https://www.benchchem.com/product/b600720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Additives (JECFA). While specific maximum use levels for different food categories are

available from FEMA upon request, it is generally used in very low concentrations.

Chemical Intermediate
Octanal serves as a valuable intermediate in organic synthesis for the production of a range of

other chemicals. Its aldehyde functional group allows for various chemical transformations,

including:

Oxidation to form octanoic acid.

Reduction to produce 1-octanol.

Esterification reactions, for example, to produce octyl acetate, another important fragrance

and flavor compound.

Aldol condensation reactions.

Wittig reactions to form alkenes.

Antimicrobial Agent
Research has indicated that octanal possesses antimicrobial properties against various

foodborne pathogens and spoilage microorganisms. This has led to investigations into its

potential use as a natural antimicrobial agent in food preservation.

Minimum Inhibitory Concentration (MIC) of Octanal against Selected Microorganisms:
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Microorganism MIC (mg/mL) Reference

Listeria monocytogenes 0.6

Bacillus cereus
1% (as part of a

multicomponent mixture)

Staphylococcus aureus
1% (as part of a

multicomponent mixture)

Escherichia coli
0.5% (as part of a

multicomponent mixture)

Salmonella Enteritidis
0.5% (as part of a

multicomponent mixture)

Note: The data for B. cereus, S. aureus, E. coli, and S. Enteritidis is for a mixture containing

octanal, and the specific contribution of octanal to the MIC is not detailed.

Biochemical Research
Octanal is utilized in biochemical research, particularly in studies related to lipid metabolism

and cellular signaling. There is evidence to suggest that octanal can induce inflammatory

responses in lung cells, potentially through the activation of signaling pathways like the

Mitogen-Activated Protein Kinase (MAPK) pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis,

analysis, and application of octanal.

Synthesis of Octanal from 1-Octanol
Objective: To synthesize octanal via the oxidation of 1-octanol.

Materials:

1-Octanol

Poly(p-methylmercaptostyrene)
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Dichloromethane (CH₂Cl₂)

Chlorine (Cl₂)

Triethylamine

1 N Hydrochloric acid (HCl) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Ether

Procedure:

Suspend 1.0 g of poly(p-methylmercaptostyrene) in 20 ml of dichloromethane in a reaction

flask.

Cool the suspension to -10°C and add a solution of 280 mg of chlorine in 10 ml of CH₂Cl₂.

Further cool the mixture to -78°C and add 130 mg of 1-octanol in 1.6 ml of CH₂Cl₂.

Stir the reaction mixture at -78°C for 30 minutes, and then at -25°C for 4.5 hours.

At -25°C, add 612 mg of triethylamine in 2 ml of CH₂Cl₂ and stir for an additional 20 minutes.

Add 50 ml of ether and stir for 10 minutes.

Filter the mixture and wash the polymer beads with an additional 30 ml of ether.

Combine the filtrates and wash successively with 1 N HCl solution and brine.

Dry the organic layer over anhydrous MgSO₄.

Remove the solvent by evaporation under reduced pressure.

Purify the product by bulb-to-bulb distillation at an oven temperature of 50°C and 0.1 mm

pressure to yield octanal.
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Analysis of Octanal in Essential Oils by GC-MS
Objective: To identify and quantify octanal in an essential oil sample using Gas

Chromatography-Mass Spectrometry (GC-MS).

Materials:

Essential oil sample

Hexane (or other suitable solvent)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Autosampler vials

Procedure: (Adapted from)

Sample Preparation:

If the essential oil contains water, dry it by adding a small amount of anhydrous sodium

sulfate.

Accurately weigh a known amount of the essential oil and dissolve it in a known volume of

hexane to prepare a stock solution.

Perform serial dilutions to obtain a working sample concentration suitable for GC-MS

analysis.

Filter the diluted sample through a 0.45 µm syringe filter into an autosampler vial.

GC-MS Conditions:

Injector Temperature: 250 °C

Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
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Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: Increase at 3 °C/min to 240 °C, hold for 5 minutes

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Scan Mode: Full scan

Data Analysis:

Identify the octanal peak in the chromatogram based on its retention time and comparison

of its mass spectrum with a reference library (e.g., NIST).

Quantify the amount of octanal by comparing the peak area to a calibration curve

prepared using octanal standards.

Sensory Evaluation of a Fragrance Containing Octanal
Objective: To assess the olfactory characteristics of a fragrance formulation containing octanal
using a trained sensory panel.

Materials:

Fragrance formulation containing octanal

Control fragrance formulation (without octanal)

Odor-free smelling strips

Well-ventilated, odor-neutral evaluation room

Trained sensory panel (at least 5 panelists)
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Evaluation forms with a structured rating scale

Procedure: (Adapted from)

Panelist Training: Train panelists to identify and rate the intensity of different fragrance

attributes (e.g., citrus, fruity, aldehydic, floral, woody).

Sample Preparation and Presentation:

Dip a fresh smelling strip into each fragrance formulation.

Present the coded and randomized strips to the panelists.

Evaluation:

Panelists evaluate the fragrance at different time points:

Top notes (initial impression): Immediately after presentation.

Heart notes (middle): After 15-30 minutes.

Base notes (dry-down): After 2-4 hours.

Panelists rate the intensity of specific attributes on a predefined scale (e.g., 1 to 9).

Panelists provide descriptive comments on the overall fragrance profile.

Data Analysis:

Compile the ratings and comments from all panelists.

Perform statistical analysis to determine significant differences between the fragrance with

octanal and the control.

Signaling Pathways and Workflows
Potential Involvement of Octanal in the MAPK Signaling
Pathway
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Octanal has been shown to induce inflammatory responses in human alveolar cells. While the

exact mechanisms are still under investigation, it is plausible that these effects are mediated, at

least in part, through the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling

pathway, which is a key regulator of cellular responses to external stressors, including oxidative

stress. The following diagram illustrates a hypothetical pathway of octanal-induced cellular

response.
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Caption: Hypothetical MAPK signaling pathway activated by octanal-induced oxidative stress.

Quality Control Workflow for Octanal in Fragrance Raw
Materials
Ensuring the quality and purity of octanal is critical for its use in the fragrance industry. The

following diagram outlines a typical quality control workflow for incoming raw materials of

octanal.
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Caption: Quality control workflow for octanal as a fragrance raw material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b600720?utm_src=pdf-body-img
https://www.benchchem.com/product/b600720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Octanal is a commercially significant aldehyde with diverse applications in the fragrance,

flavor, and chemical industries. Its distinct sensory properties, coupled with its reactivity as a

chemical intermediate, make it a valuable compound. For researchers and professionals in

drug development, understanding the biological activities of octanal, including its potential to

modulate cellular signaling pathways, opens avenues for further investigation into its

therapeutic or toxicological effects. The provided data and experimental protocols serve as a

foundational guide for the effective and safe utilization of octanal in various scientific and

industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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